Cas no 51133-90-5 (2,2-Dimethyl-1,3-dioxane)

2,2-Dimethyl-1,3-dioxane structure
2,2-Dimethyl-1,3-dioxane structure
Product Name:2,2-Dimethyl-1,3-dioxane
CAS No:51133-90-5
MF:C6H12O2
MW:116.158282279968
CID:381242
Update Time:2023-08-02

2,2-Dimethyl-1,3-dioxane Chemical and Physical Properties

Names and Identifiers

    • 1,3-Dioxane, dimethyl-
    • 1,3-BUTYLENE GLYCOL ACETAL
    • 2,2-Dimethyl-1,3-dioxane
    • 1,3-Dioxane, 2,2-dimethyl-
    • NSC193331
    • m-Dioxane,2-dimethyl-
    • 2,2-Dimethyl-[1,3]dioxane
    • (R)-(dimethyl)-1,3-dioxane
    • RPLSBADGISFNSI-UHFFFAOYSA-N
    • Inchi: 1S/C6H12O2/c1-6(2)7-4-3-5-8-6/h3-5H2,1-2H3
    • InChI Key: RPLSBADGISFNSI-UHFFFAOYSA-N
    • SMILES: O1CCCOC1(C)C

Computed Properties

  • Exact Mass: 116.08373
  • Monoisotopic Mass: 116.08373
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 70.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 18.5

Experimental Properties

  • Density: 0.914
  • Boiling Point: 115.5°Cat760mmHg
  • Flash Point: 23.8°C
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